Cas no 932976-16-4 (1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 932976-16-4
• MF: C₁₁H₁₀ClN₃O₃
• MW: 267.668401241302
• CID: 4665972
• Update Time: 2025-06-14

1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H10ClN3O3/c1-6-10(11(16)17)13-14-15(6)7-3-4-9(18-2)8(12)5-7/h3-5H,1-2H3,(H,16,17)
• InChI Key： CMSQWJTXFVHHFJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(Cl)=C2)C(C)=C(C(O)=O)N=N1

Additional information on 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 932976-16-4)

The compound 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 932976-16-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and the carboxylic acid functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced efficacy and selectivity.

In recent years, the scientific community has focused on triazole derivatives due to their broad-spectrum biological activities, such as antimicrobial, antifungal, and anti-inflammatory properties. The presence of a 3-chloro-4-methoxyphenyl moiety in this compound further enhances its potential as a building block for designing targeted therapeutics. With the growing emphasis on precision medicine and green chemistry, this compound aligns well with current trends in sustainable and efficient synthetic methodologies.

The synthesis of 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step reactions, including click chemistry approaches, which are favored for their high yields and mild reaction conditions. Its CAS No. 932976-16-4 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate classification and documentation. The compound's stability under various pH conditions and solubility profiles make it suitable for further derivatization, a key factor in medicinal chemistry optimization.

From an industrial perspective, the demand for triazole-based intermediates like this compound has surged, driven by advancements in crop protection and pharmaceutical formulations. Its structural motifs are frequently explored in the development of enzyme inhibitors and receptor modulators, addressing unmet medical needs. Additionally, the integration of computational chemistry tools has accelerated the identification of its potential binding modes, reducing time-to-market for new therapies.

Environmental and safety considerations are paramount when handling 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's compatibility with biodegradable solvents and catalytic processes further underscores its alignment with sustainable chemistry principles.

In summary, 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 932976-16-4) represents a pivotal scaffold in modern chemical research. Its applications span drug development, agrochemical innovation, and material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the field evolves, this compound is poised to play a central role in addressing global challenges in health and sustainability.